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1-benzylquinolines
1-Benzylquinolines are a class of organic compounds featuring a quinoline ring fused to a benzene ring through the benzylic carbon. These compounds exhibit diverse chemical and biological properties due to their rich structural diversity. Structurally, 1-benzylquinolines contain an aromatic heterocycle with nitrogen atoms at positions 4 and 7, along with a side chain attached at position 1.
From a pharmacological perspective, 1-benzylquinolines have shown potential as lead structures in the development of various therapeutic agents. Their ability to modulate multiple biological pathways makes them attractive candidates for drug discovery research. For instance, these compounds can act as inhibitors or agonists of ion channels, enzymes, and receptors, potentially exerting anti-inflammatory, antiviral, and anticancer activities.
In organic synthesis, 1-benzylquinolines are valuable intermediates in the construction of more complex molecules. Their ease of modification through functionalization reactions at various positions allows for the exploration of new molecular structures with desired properties. The synthetic routes to these compounds can involve palladium-catalyzed coupling reactions, Suzuki coupling, or other cross-coupling methodologies, providing flexibility and versatility in their preparation.
Overall, 1-benzylquinolines represent a promising class of chemical entities with broad applications across pharmaceuticals, materials science, and fine chemicals.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Ibuprofen: A Comprehensive Review of Its Pharmaceutical Properties and ApplicationsIbuprofen: A Comprehensive Review of Its Pharmaceutical Properties and Applications Introduction to Ibuprofen Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID) that has been an integral part of both over-the-counter (OTC) and prescription medications for decades. Discovered in 1961, ibuprofen was developed by the pharmaceutical company Boots as a treatment for arthritis and...
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Hyaluronidase: A Key Enzyme in Transdermal Drug Delivery SystemsHyaluronidase: A Key Enzyme in Transdermal Drug Delivery Systems Introduction to Hyaluronidase and Its Role in Transdermal Drug Delivery Hyaluronidase, often referred to as hyalase, is a unique enzyme that plays a pivotal role in various biological processes. In the context of transdermal drug delivery systems (TDDS), hyaluronidase has emerged as a critical component due to its ability to enhance...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
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5-Bromo-1H-indazol-6-ol Cas No: 1227270-50-9